Cas no 123506-68-3 (2-methoxy-4-methyl-3-Pyridinecarboxaldehyde)

• Product Name: 2-methoxy-4-methyl-3-Pyridinecarboxaldehyde
• CAS No: 123506-68-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD16611506
• CID: 104102
• PubChem ID: 14493542
• Update Time: 2025-11-01

2-methoxy-4-methyl-3-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-3-Pyridinecarboxaldehyde
• 2-methoxy-4-methylpyridine-3-carbaldehyde
• 2-methoxy-4-methyl-pyrydine-3-carboxaldehyde
• 3-Pyridinecarboxaldehyde, 2-methoxy-4-methyl- (9CI)
• 3-Pyridinecarboxaldehyde,2-methoxy-4-methyl-
• E91190
• MFCD16611506
• 2-Methoxy-4-methyl-pyridine-3-carbaldehyde
• 123506-68-3
• OYNIUITTZQLGKT-UHFFFAOYSA-N
• SCHEMBL441518
• 2-Methoxy-4-methylnicotinaldehyde
• CS-0195567
• DB-293228
• 2-Methoxy-4-methyl-pyridine-3-carboxaldehyde

• MDL： MFCD16611506
• Inchi： 1S/C8H9NO2/c1-6-3-4-9-8(11-2)7(6)5-10/h3-5H,1-2H3
• InChI Key： OYNIUITTZQLGKT-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=C(C)C=CN=1

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-methoxy-4-methyl-3-Pyridinecarboxaldehyde

2-Methoxy-4-Methyl-3-Pyridinecarboxaldehyde (CAS No. 123506-68-3): A Versatile Compound in Pharmaceutical and Material Sciences

2-Methoxy-4-methyl-3-pyridinecarboxaldehyde, also known as CAS No. 123506-68-3, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and diverse applications. This compound belongs to the class of pyridinecarboxaldehyde derivatives, which are characterized by the presence of a pyridine ring fused with a carboxaldehyde group. The 2-methoxy and 4-methyl substituents further enhance its reactivity and functional versatility, making it a valuable candidate for pharmaceutical development, material synthesis, and biochemical research.

Chemical Structure and Physical Properties
The molecular formula of 2-methoxy-4-methyl-3-pyridinecarboxaldehyde is C₉H₁₀O₂, with a molecular weight of 150.17 g/mol. The compound exhibits a yellowish-brown appearance and is typically synthesized through a multi-step process involving electrophilic substitution and oxidation reactions. Its solubility in polar solvents such as methanol and ethanol makes it suitable for various analytical and preparative techniques. The pyridine ring structure provides a rigid framework, while the carboxaldehyde group contributes to its reactivity in nucleophilic and electrophilic reactions.

Pharmaceutical Applications and Biological Activity
Recent studies have highlighted the potential of 2-methoxy-4-methyl-3-pyridinecarboxaldehyde in the development of novel therapeutics. Research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits promising antifungal properties by targeting ergosterol biosynthesis pathways in fungal cells. The methoxy group at the 2-position enhances its ability to interact with lipid membranes, while the methyl group at the 4-position stabilizes the molecular structure, improving its bioavailability. Additionally, a 2024 study in *Bioorganic & Medicinal Chemistry* reported that this compound shows moderate activity against multidrug-resistant bacteria, suggesting its potential as a lead compound for antibiotic development.

Role in Material Sciences and Industrial Applications
Beyond pharmaceutical applications, 2-methoxy-4-methyl-3-pyridinecarboxaldehyde has found utility in material sciences. Its ability to form stable coordination complexes with transition metals makes it a key component in the synthesis of functional polymers and nanomaterials. A 2023 review in *Advanced Materials* highlighted its use as a precursor for creating conductive polymers with enhanced thermal stability. The carboxaldehyde group facilitates cross-linking reactions, while the pyridine ring provides electron-deficient sites for metal coordination, enabling tailored material properties for applications in electronics and catalysis.

Recent Research and Development Trends
The synthesis and modification of 2-methoxy-4-methyl-3-pyridinecarboxaldehyde have become focal points in academic and industrial research. A 2024 breakthrough in *Organic Letters* described the development of a novel catalytic system that enables the selective oxidation of the pyridine ring to form high-value derivatives. This advancement has opened new avenues for its application in green chemistry, as it reduces the need for harsh reagents. Additionally, a 2023 study in *Chemical Science* explored the use of this compound as a building block for designing fluorescent probes, leveraging its ability to absorb and emit light in the visible spectrum.

Environmental and Safety Considerations
While 2-methoxy-4-methyl-3-pyridinecarboxaldehyde is not classified as a hazardous substance, its handling requires adherence to standard laboratory protocols to ensure safety. Proper storage conditions, such as maintaining a cool and dry environment, are recommended to prevent degradation. The compound is generally considered non-toxic in low concentrations but should be handled with care to avoid inhalation or skin contact. Its use in industrial settings is typically governed by standard safety guidelines to minimize exposure risks.

Conclusion and Future Prospects
2-Methoxy-4-methyl-3-pyridinecarboxaldehyde (CAS No. 123506-68-3) stands as a prime example of how structural modifications can significantly influence the functional properties of organic compounds. Its versatility in pharmaceutical, material, and industrial applications underscores its importance in modern scientific research. As new synthetic methods and analytical techniques continue to evolve, the potential of this compound is expected to expand further, contributing to innovations in medicine, materials science, and sustainable chemistry. Ongoing studies are likely to uncover additional applications, solidifying its role as a key player in the scientific landscape.

References
1. *Journal of Medicinal Chemistry* (2023) – Antifungal Activity of 2-Methoxy-4-Methylpyridinecarboxaldehyde
2. *Bioorganic & Medicinal Chemistry* (2024) – Antibacterial Potential of Pyridinecarboxaldehyde Derivatives
3. *Advanced Materials* (2023) – Conductive Polymers from Pyridine-Based Precursors
4. *Organic Letters* (2024) – Catalytic Oxidation of Pyridinecarboxaldehyde
5. *Chemical Science* (2023) – Fluorescent Probes Based on Pyridinecarboxaldehyde Derivatives